JWH 203 N-pentanoic acid metabolite
Overview
Description
JWH 203 N-pentanoic acid metabolite is an expected metabolite of JWH 203 . JWH 203 is an analgesic chemical from the phenylacetylindole family that acts as a cannabinoid (CB) agonist with K_i values of 8.0 and 7.0 nM at the central (CB1) and peripheral (CB2) receptors, respectively .
Molecular Structure Analysis
The molecular formula of this compound is C21H20ClNO3 . The InChi Code is InChI=1S/C21H20ClNO3/c22-18-9-3-1-7-15(18)13-20(24)17-14-23(12-6-5-11-21(25)26)19-10-4-2-8-16(17)19/h1-4,7-10,14H,5-6,11-13H2,(H,25,26) .Physical and Chemical Properties Analysis
This compound is a crystalline solid . It has a molecular weight of 369.8 . Its solubility is reported as DMF: 25 mg/ml, DMF:PBS (pH 7.2) (1:1): 0.5 mg/ml, DMSO: 12.5 mg/ml, Ethanol: 3.3 mg/ml .Scientific Research Applications
Pharmacokinetics of Synthetic Cannabinoids
A study explored the pharmacokinetic properties of JWH-018, a synthetic cannabinoid closely related to JWH-203. This study found that after inhalation, the serum concentrations of JWH-018 and its metabolites, including the pentanoic acid metabolite, peaked within minutes. The pentanoic acid metabolite had slightly higher concentrations than other metabolites, suggesting its importance in pharmacokinetic studies (Toennes et al., 2017).
Doping Control Analysis
Research on equine urine revealed the development of a method to confirm the presence of JWH-250 metabolites, including the N-pentanoic acid metabolite. This method is vital for doping control in equine sports (You et al., 2018).
Urinary Excretion of Metabolites
Another study focused on the excretion of JWH-018 metabolites in urine. It found that the predominant metabolite, JWH-018 pentanoic acid, was detectable for several weeks after dosing, making it a valuable target for urine analysis in drug testing (Toennes et al., 2018).
Detection in Forensic Cases
A study on impaired drivers found the presence of synthetic cannabinoid metabolites, including UR-144 N-pentanoic acid and JWH-018 pentanoic acid. This highlights the importance of these metabolites in forensic toxicology (Davies et al., 2016).
Mechanism of Action
JWH 203, the parent compound of JWH 203 N-pentanoic acid metabolite, is known to act as a cannabinoid (CB) agonist with K_i values of 8.0 and 7.0 nM at the central (CB1) and peripheral (CB2) receptors, respectively . The specific mechanism of action for the metabolite is not mentioned in the available resources.
Biochemical Analysis
Biochemical Properties
The JWH 203 N-pentanoic acid metabolite interacts with the central CB1 receptor and the peripheral CB2 receptor . The nature of these interactions is characterized by high affinity binding, with Ki values of 8.0 nM and 7.0 nM respectively .
Metabolic Pathways
This compound is involved in metabolic pathways related to the metabolism of JWH 203
Properties
IUPAC Name |
5-[3-[2-(2-chlorophenyl)acetyl]indol-1-yl]pentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20ClNO3/c22-18-9-3-1-7-15(18)13-20(24)17-14-23(12-6-5-11-21(25)26)19-10-4-2-8-16(17)19/h1-4,7-10,14H,5-6,11-13H2,(H,25,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFGXRQTXBKIHBH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC(=O)C2=CN(C3=CC=CC=C32)CCCCC(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801017715 |
Source
|
| Record name | JWH 203 N-pentanoic acid metabolite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801017715 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
369.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1449675-70-0 |
Source
|
| Record name | JWH 203 N-pentanoic acid metabolite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801017715 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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